Cas no 3277-26-7 (1,1,3,3-Tetramethyldisiloxane)

1,1,3,3-Tetramethyldisiloxane Properties

Names and Identifiers

• 1,1,3,3-Tetramethyldisiloxane
• (dimethyl-λ³-silanyl)oxy-dimethylsilicon
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-trifluoromethyl-pyridine
• [HSi(Me2)]2O
• [Me2Si(H)]2O
• 1,3-Dihydrotetramethyldisiloxane
• Bis(dimethylsilyl) ether
• Bis(dimethylsilyl) oxide
• Dimethylsilyl ether
• DISILOXANE,1,1,3,3-TETRAMETHYL
• EINECS 221-906-4
• HSiMe2OSiMe2H
• sym-Tetramethyldisiloxane
• Tetramethyldisiloxane
• 1,1,3,3-Tetramethyl-1,3-dihydrodisiloxane
• 1,1,3,3-Tetramethyl-1,3-disiloxane
• 1,3-Dihydrogen-1,1,3,3-tetramethyldisiloxane
• LS7040
• NSC 155369
• T 2030
• T 2030 (siloxane)
• T1437
• J-503711
• DISILOXANE, 1,1,3,3-TETRAMETHYL-
• SCHEMBL114571
• LS-13027
• D78156
• 3277-26-7
• 1,3,3-Tetramethyldisiloxane
• Disiloxane,1,3,3-tetramethyl-
• EC 221-906-4
• Tox21_303833
• ((CH3)2SiH)2O
• SCHEMBL8459577
• Dimethylsilyl ether; LS 7040; NSC 155369; T 2030
• Disiloxane, tetramethyl-
• NCGC00357106-01
• 30110-74-8
• 9HC8F6L8F3
• DTXSID3052010
• FT-0606005
• NSC155369
• AKOS006220948
• CAS-3277-26-7
• MFCD00008256
• dimethylsilylideneoxonio(dimethyl)silanide
• (CH3)2HSiOSiH(CH3)2
• NSC-155369
• Siloxane HSi2
• CT2030
• TETRAMETHYLDISILOXANE; DISILOXANE, 1,1,3,3-TETRAMETHYL-
• EINECS 250-053-0
• AKOS015901504
• DTXCID6030574
• 1,1,3,3-Tetramethyldisiloxane, 98%
• 1,1,3,3-TETRAMETHYLDISILOXANE, 99%
• KWEKXPWNFQBJAY-UHFFFAOYSA-N
• DB-048263
• (dimethyl-lambda3-silanyl)oxy-dimethylsilicon
• +Expand

• MDL： MFCD00008256
• InChIKey： NVYQDQZEMGUESH-UHFFFAOYSA-N
• Inchi： 1S/C4H14OSi2/c1-6(2)5-7(3)4/h6-7H,1-4H3
• SMILES： C[SiH](C)O[SiH](C)C
• BRN： 1733364

Computed Properties

• Exact Mass: 134.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 132.042668
• Heavy Atom Count: 7
• Complexity: 39
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 0.96980
• PSA: 9.23000
• Refractive Index: n20/D 1.370(lit.)
• Water Partition Coefficient: decompose
• Boiling Point: 71°C(lit.)
• Melting Point: <-78°C
• Flash Point: Fahrenheit: -13 ° f
  Celsius: -25 ° c
  
• Solubility: It reacts with water to produce dimethylsilanol, dimethylsilanediol and hydrogen gas.
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 0.76 g/mL at 25 °C(lit.)

1,1,3,3-Tetramethyldisiloxane Security Information

• Symbol: GHS02
• RTECS：JN1000000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S16-S26-S36-S9-S33-S29
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 2924 3/PG 2
• Hazard Statement： H225
• Warning Statement： P210
• Prompt：dangerous
• Storage Condition：Storage temperature 2-8 ℃, argon filled storage
• PackingGroup：II
• Risk Phrases： 11-16
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：0.8-62.9%(V)
• HazardClass：3
• FLUKA BRAND F CODES：10-21

1,1,3,3-Tetramethyldisiloxane Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents